Cas no 879145-29-6 (4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine)

• Product Name: 4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine
• CAS No: 879145-29-6
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 3105077
• PubChem ID: 4985772
• Update Time: 2025-05-23

4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-methylphenoxy)methyl]-1,3-thiazol-2-amine
• SMR000376071
• AKOS000122079
• DB-088294
• HMS2690C08
• CS-0218955
• 4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine
• MLS000771129
• EN300-02608
• CHEMBL1319225
• Z119990308
• 879145-29-6
• SCHEMBL18113742

• Inchi： 1S/C11H12N2OS/c1-8-4-2-3-5-10(8)14-6-9-7-15-11(12)13-9/h2-5,7H,6H2,1H3,(H2,12,13)
• InChI Key： MSHDHYZYZVVVPP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)COC1C=CC=CC=1C

Computed Properties

• Exact Mass: 220.06703418Da
• Monoisotopic Mass: 220.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 95-97 °C
• Boiling Point: 388.4±22.0 °C at 760 mmHg
• Flash Point: 188.7±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine

4-(2-Methylphenoxymethyl)-1,3-thiazol-2-amine: A Comprehensive Overview

The compound with CAS No 879145-29-6, commonly referred to as 4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine, is a fascinating molecule with a diverse range of applications in the fields of chemistry and pharmacology. This compound has garnered significant attention in recent years due to its unique structural properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, synthesis methods, and the latest research findings related to this compound.

4-(2-Methylphenoxymethyl)-1,3-thiazol-2-amine is a derivative of thiazole, a heterocyclic compound known for its stability and versatility in chemical reactions. The molecule consists of a thiazole ring substituted with a phenoxymethyl group at the 4-position and an amino group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various applications. The presence of the phenoxymethyl group introduces aromaticity and enhances the compound's solubility in organic solvents, which is advantageous for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of 4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine as a precursor for drug development. Researchers have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier makes it a promising candidate for targeting central nervous system disorders. Additionally, its anti-inflammatory properties have been investigated in preclinical models, suggesting its potential use in treating conditions like arthritis and cardiovascular diseases.

The synthesis of 4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the phenoxymethyl group through nucleophilic substitution or coupling reactions. The final step involves amine functionalization to complete the structure. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

In terms of applications, 4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine has found utility in agrochemicals as well. Its ability to inhibit plant pathogens has been explored in agricultural settings, offering a potential solution for crop protection without relying on traditional pesticides. Furthermore, its role as an intermediate in the synthesis of more complex molecules has expanded its relevance in medicinal chemistry.

Looking ahead, ongoing research is focused on optimizing the bioavailability and pharmacokinetics of 4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for clinical trials that could validate its potential as a novel drug candidate.

In conclusion, 4-(2-methylphenoxymethyl)-1,3-thiazol-2-amine (CAS No 879145-29-6) stands out as a versatile compound with immense potential across multiple domains. Its unique chemical structure and promising biological activities make it a focal point for researchers aiming to develop innovative solutions in medicine and agriculture. As advancements continue to unfold, this compound is poised to play a pivotal role in shaping future therapeutic interventions.